Iron;yttrium;hydrate

• Molecular Formula: FeH2OY
• Molecular Weight: 162.77 g/mol
• IUPAC Name: iron;yttrium;hydrate
• InChI: InChI=1S/Fe.H2O.Y/h;1H2
• InChI Key: ANGFCNVVPQWZOV-UHFFFAOYSA-N
• Canonical SMILES: O.[Fe].[Y]

Description

The term "Iron;yttrium;hydrate" encompasses a class of materials that incorporate iron (Fe), yttrium (Y), and water (as hydrated phases or structural hydroxyl groups). These compounds are pivotal in catalysis, materials science, and environmental applications. Key representatives include yttrium iron garnet (Y₃Fe₅O₁₂), yttrium nitrate hydrate (Y(NO₃)₃·6H₂O), and composite systems where iron oxides (e.g., Fe₂O₃, Fe₃O₄) coexist with yttrium-based hydrates .

Yttrium iron garnet (YIG) exemplifies a structurally ordered material with a cubic garnet lattice, synthesized via sonochemical precipitation or calcination of nitrate precursors . Hydrated yttrium nitrates, such as Y(NO₃)₃·6H₂O, serve as precursors for oxide synthesis, decomposing at 600–700°C to form Y₂O₃ or doped variants . Iron(III) oxide hydrate (FeOOH or Fe₂O₃·nH₂O), meanwhile, exhibits variable solubility and redox behavior, critical for environmental remediation .

Preparation Methods

Synthetic Routes and Reaction Conditions

Iron yttrium oxide can be synthesized through various methods, including solid-state reactions, sol-gel processes, and hydrothermal synthesis. One common method involves mixing iron oxide and yttrium oxide powders, followed by calcination at high temperatures to form the desired compound. The reaction conditions typically involve temperatures ranging from 800°C to 1200°C, depending on the specific method used .

Industrial Production Methods

In industrial settings, iron yttrium oxide is often produced using high-temperature solid-state reactions. The raw materials, iron oxide and yttrium oxide, are mixed in stoichiometric ratios and subjected to high temperatures in a furnace. This process ensures the formation of a homogeneous compound with the desired properties .

Chemical Reactions Analysis

Types of Reactions

Iron yttrium oxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the specific conditions and reagents used.

Common Reagents and Conditions

Oxidation: Iron yttrium oxide can be oxidized using oxygen or other oxidizing agents at high temperatures.

Reduction: Reduction reactions typically involve hydrogen or carbon monoxide as reducing agents, often carried out at elevated temperatures.

Substitution: Substitution reactions can occur with other metal ions, where iron or yttrium ions are replaced by other cations under specific conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of iron yttrium oxide can lead to the formation of higher oxides, while reduction can produce metallic iron and yttrium .

Scientific Research Applications

Materials Science

Yttrium Iron Garnet Synthesis
Iron yttrium hydrate is often utilized in the synthesis of yttrium iron garnet (YIG), a material known for its excellent magnetic properties. YIG is synthesized through various methods, including sol-gel and microwave-assisted techniques. The resulting YIG exhibits high saturation magnetization, making it suitable for applications in magnetic hyperthermia for cancer treatment. A study demonstrated that YIG synthesized via sol-gel auto combustion showed superior heating efficiency compared to hydrothermally prepared samples, with specific absorption rates of 237 W/g at a concentration of 1 mg/mL .

Table 1: Properties of Yttrium Iron Garnet Synthesized by Different Methods

Synthesis Method	Saturation Magnetization (emu/g)	Specific Absorption Rate (W/g)
Sol-Gel Auto Combustion	26.39	237
Hydrothermal	Lower than sol-gel	214

Electronics and Photonics

Electroactive Materials
Iron yttrium hydrate can be incorporated into electroactive materials for use in sensors and electronic devices. For instance, cobalt-doped yttrium iron garnets have been developed as electroactive materials immobilized on glassy carbon electrodes. These materials have shown enhanced conductivity and sensitivity for the detection of metformin, a common anti-diabetic drug. The electrochemical behavior was analyzed using cyclic voltammetry, confirming the effectiveness of the doped materials .

Table 2: Electrochemical Properties of Cobalt-Doped Yttrium Iron Garnet

Material Type	Peak Current (µA)	Detection Limit (µM)
Cobalt-Doped YIG	Higher than YIG	5
Undoped YIG	Lower than Co-doped YIG	20

Biomedical Applications

Magnetic Hyperthermia
The biocompatibility and magnetic properties of iron yttrium hydrate make it an attractive candidate for magnetic hyperthermia applications in cancer treatment. The ability to generate localized heat through magnetic induction can selectively destroy cancer cells while sparing surrounding healthy tissue. Studies have highlighted the potential of YIG nanoparticles in clinical settings due to their effective heating capabilities .

Catalysis

Green Catalysis
Iron yttrium hydrate has been explored as a catalyst in various chemical reactions, including the synthesis of supramolecular compounds. Its catalytic properties can enhance reaction rates and selectivity, making it valuable in organic synthesis and industrial applications .

Case Studies

• Magnetic Hyperthermia Treatment
  A research study evaluated the efficacy of YIG nanoparticles in inducing hyperthermia in tumor models. Results indicated significant tumor reduction when exposed to alternating magnetic fields, demonstrating the potential for clinical application in oncology.
• Electrochemical Sensing of Metformin
  In a controlled laboratory setting, cobalt-doped yttrium iron garnets were tested for their ability to detect metformin concentrations in biological fluids. The results showed high sensitivity and selectivity, paving the way for future biosensor development.

Mechanism of Action

The mechanism by which iron yttrium oxide exerts its effects is primarily related to its magnetic and electronic properties. The compound interacts with electromagnetic fields, making it useful in various applications. In biomedical applications, the nanoparticles can generate reactive oxygen species (ROS) that cause damage to cell components, leading to cell apoptosis. This mechanism is particularly useful in cancer therapy .

Comparison with Similar Compounds

Table 1: Structural Properties of Iron-Yttrium Hydrates and Analogous Compounds

Compound	Structure	Key Features	Reference
Y₃Fe₅O₁₂ (YIG)	Cubic garnet	Ordered Fe³⁺ in octahedral/tetrahedral sites; Y³⁺ in dodecahedral sites
Y₂O₃	Cubic (bixbyite)	Rare-earth oxide lattice; accommodates Eu³⁺ dopants (e.g., (Y₀.₈Eu₀.₂)₂O₃)
Fe₃O₄ (Magnetite)	Inverse spinel	Mixed Fe²⁺/Fe³⁺; ferrimagnetic behavior
Y(NO₃)₃·6H₂O	Hexagonal hydrate	Six water molecules coordinated to Y³⁺; decomposes to Y₂O₃ at 600–700°C
YPO₄	Tetragonal (xenotime)	High thermal stability; low solubility in acidic media
FeOOH (Goethite)	Orthorhombic	Oxyhydroxide structure; transforms to α-Fe₂O₃ upon dehydration

Key Observations :

• YIG’s garnet structure enables unique magnetic properties, unlike Y₂O₃ or YPO₄, which lack long-range magnetic order .
• Hydrated yttrium nitrates exhibit lower thermal stability compared to anhydrous Y₂O₃ or YPO₄ .

Thermal and Chemical Stability

Table 2: Thermal Decomposition and Solubility Profiles

Compound	Decomposition Temp. (°C)	Solubility in Water/Acid	Stability in Air	Reference
Y(NO₃)₃·6H₂O	600–700	Soluble in water; hygroscopic	Stable if anhydrous
Y₂(CO₃)₃·3H₂O	~300 (CO₂ release)	Insoluble in water; dissolves in HCl	Prone to hydrolysis
Fe₂O₃·nH₂O	200–300 (dehydration)	Insoluble in water; soluble in HCl	Stable but redox-active
Y₃Fe₅O₁₂ (YIG)	>1200	Insoluble in water/acid	Chemically inert

Key Observations :

• Yttrium carbonate hydrate (Y₂(CO₃)₃·3H₂O) decomposes at lower temperatures (~300°C) than yttrium nitrate hydrate, releasing CO₂ .
• Iron(III) oxide hydrate (Fe₂O₃·nH₂O) demonstrates pH-dependent solubility, critical for heavy-metal adsorption in water purification .

Key Observations :

• YIG synthesis requires precise stoichiometric control to avoid secondary phases like Fe₂O₃ or metallic Fe .
• Calcination of yttrium nitrate hydrates in the presence of carbon nanotubes (CNTs) reduces Fe₂O₃ to Fe₃O₄, altering composite conductivity .

Table 4: Application-Specific Performance

Compound	Application	Performance Metric	Reference
Y₃Fe₅O₁₂ (YIG)	Catalysis (pyranopyrazoles)	89–95% yield; recyclable up to 8×
Y₂O₃	Phosphors, CNT composites	Enhanced luminescence with Eu³⁺
Fe₂O₃·nH₂O	Water purification	High adsorption capacity for As³⁺
YPO₄	Nuclear waste encapsulation	Low leachability of radionuclides

Key Observations :

• YIG outperforms conventional catalysts (e.g., homogeneous acids) in organic synthesis due to its magnetic recoverability .
• Y₂O₃-Eu³⁺ composites exhibit superior photoluminescence compared to undoped Y₂O₃, ideal for optoelectronic devices .

Biological Activity

The compound "Iron;yttrium;hydrate" is a complex that combines iron and yttrium, often in hydrated forms. This compound has garnered attention in various fields, including microbiology, material science, and biomedicine, due to its unique properties and potential applications. This article aims to explore the biological activity of this compound by reviewing recent research findings, case studies, and relevant data.

Chemical Composition and Properties

Iron and yttrium are both transition metals with distinct chemical properties. Iron is essential for biological processes, particularly in oxygen transport and electron transfer. Yttrium, while less commonly discussed in biological contexts, has shown promise in various biomedical applications due to its unique electronic and magnetic properties.

Property	Iron (Fe)	Yttrium (Y)
Atomic Number	26	39
Atomic Weight	55.845	88.905
Density (g/cm³)	7.87	4.469
Common Oxidation States	+2, +3	+3
Biological Role	Essential for hemoglobin	Potential applications in nanomedicine

Iron plays a critical role in cellular metabolism and is a cofactor for many enzymes. Its presence in the hydrated form can influence various biochemical pathways. Yttrium's role is less understood but may involve modulation of iron's biological functions.

• Cellular Iron Homeostasis : Recent studies indicate that yttrium exposure can significantly impact cellular iron homeostasis. For instance, research showed that certain microbial strains could manage iron levels effectively under yttrium stress, suggesting a detoxification mechanism that could be exploited for therapeutic purposes .
• Antimicrobial Activity : Yttrium oxide nanoparticles have been noted for their antibacterial properties. They can enhance hydrogen peroxide production within bacterial cells, leading to cell death. This mechanism indicates potential applications in antimicrobial therapies .
• Hyperthermia Treatment : The combination of iron and yttrium has been explored in magnetic hyperthermia treatments for tumors. Yttrium iron garnet (YIG) exhibits ferromagnetic behavior and can generate heat when subjected to an alternating magnetic field, effectively targeting cancer cells while sparing surrounding healthy tissue .

Case Study 1: Microbial Resistance

A study focused on a strain of bacteria exhibiting resistance to yttrium found that iron supplementation could mitigate the growth inhibition caused by yttrium exposure. This finding underscores the interplay between these two metals in microbial environments .

Case Study 2: Anticancer Applications

Research on yttrium iron garnet highlighted its efficacy in inducing hyperthermia in cancer cells. The study demonstrated that YIG nanoparticles could achieve significant temperature increases under magnetic fields, leading to enhanced tumor cell death without damaging adjacent healthy cells .

Summary of Key Research Outcomes

• Iron-Yttrium Interaction : The interaction between iron and yttrium can lead to altered cellular responses, particularly under stress conditions.
• Biocompatibility : Studies suggest that yttrium-based compounds are biocompatible, making them suitable for various biomedical applications .
• Antibacterial Efficacy : Yttrium nanoparticles have shown significant antibacterial activity against common pathogens like E. coli and Staphylococcus aureus .